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Abstract

Metatartaric acid, designated as food additive E353, is not a single molecular entity but rather
a complex polymeric mixture derived from the thermal dehydration of L-tartaric acid. This
technical guide provides an in-depth exploration of the chemical structure, polymerization
process, and key analytical methodologies for the characterization of metatartaric acid. The
information presented is intended to support researchers and professionals in the fields of food
science, oenology, and drug development in understanding and utilizing this unique food-grade
polymer.

Chemical Structure of Metatartaric Acid

Metatartaric acid is the product of the intermolecular esterification of L-tartaric acid.[1][2] The
polymerization process results in a polydisperse mixture of molecules with varying chain
lengths and structures. The primary constituents of this mixture are:

o Ditartaric Monoester and Diester: These are dimers formed from two tartaric acid molecules
linked by one or two ester bonds.

o Polyester Chains: Longer chains of tartaric acid units linked by ester bonds.

e Unreacted L-tartaric Acid Monomers: Residual starting material present in the final product.
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e Pyruvic Acid: A minor component formed during the heating process.[2]

The general chemical formula for the polymeric components can be represented as (CaH4Os)n.
[1] While the exact structure is variable, a representative structure of a dimeric form is
presented below.

Diagram: Idealized Chemical Structure of a Metatartaric Acid Dimer
Caption: Idealized structure of a ditartaric acid, a component of metatartaric acid.

Polymerization of Tartaric Acid

Metatartaric acid is synthesized through the thermal polymerization of L-tartaric acid. This
process involves a dehydration reaction leading to the formation of intermolecular ester bonds.

Diagram: Polymerization Pathway of Tartaric Acid
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Caption: Simplified workflow for the synthesis of metatartaric acid.

Physicochemical Properties

A summary of the key physicochemical properties of metatartaric acid is provided in the table
below.
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Property Value Reference
White to yellowish crystalline

Appearance (2]
powder

Odor Faint, caramel-like [2]

Hygroscopicity Very deliquescent [2]

B Highly soluble in water and

Solubility [2]
ethanol
Reversibly hydrolyzes to

Hydrolysis tartaric acid, accelerated by [1]

heat

Quantitative Data and Specifications

The quality and efficacy of metatartaric acid, particularly in its application in winemaking, are

determined by its degree of esterification and total acid content.

Parameter

Specification

Reference

Total Tartaric Acid (after

hydrolysis) = 105% 2l
Esterified Acid Content =>32% [2]
Lead < 5 mg/kg [2]
Mercury < 1 mg/kg [2]
Arsenic < 3 mg/kg [2]

Experimental Protocols
Synthesis of Metatartaric Acid

This protocol is based on the methodology described by the International Organisation of Vine

and Wine (OIV).
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Objective: To produce metatartaric acid through the thermal dehydration of L-tartaric acid.

Materials:

L-tartaric acid

Heating mantle or oven with temperature control

Reaction vessel (e.g., round-bottom flask)

Vacuum pump (optional)

Mortar and pestle or grinder

Procedure:

Place L-tartaric acid into the reaction vessel.

o Heat the L-tartaric acid to a temperature between 150-170°C.[2] The reaction can be carried
out under atmospheric or reduced pressure.[2]

» Maintain the temperature for a sufficient duration to achieve the desired degree of
esterification.

e The reaction mixture will become a liquid.
» After the heating phase, cool the liquid to allow it to solidify.
o Grind the resulting solid into a fine powder.[1]

» Store the final product in a dry, airtight container due to its hygroscopic nature.

Determination of Esterification Rate

This titration method is adapted from the OIV codex for metatartaric acid.
Objective: To quantify the degree of esterification in a sample of metatartaric acid.

Materials:
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o Metatartaric acid sample

¢ 1 M Sodium hydroxide (NaOH) solution
e 0.5 M Sulfuric acid (H2S0a4) solution

o Bromothymol blue indicator solution

e 250 ml conical flask

e Burette

o Pipettes

Procedure:

Prepare a 2% (w/v) solution of the metatartaric acid sample in deionized water.
o Pipette 50 ml of this solution into a 250 ml conical flask.
e Add 3 drops of bromothymol blue indicator solution.

« Titrate with 1 M NaOH solution until the indicator turns bluish-green. Record the volume of
NaOH used (n).

o To the same flask, add an additional 20 ml of 1 M NaOH solution.

o Stopper the flask and let it stand for 2 hours at room temperature to allow for the
saponification of the ester linkages.

« Titrate the excess NaOH with 0.5 M H2SOa until the indicator turns bluish-green. Record the
volume of H2SOa4 used (n').

e The ester content can be calculated based on the volumes of NaOH and H2SOa4 used.

Characterization of Molecular Weight Distribution

A general workflow for determining the molecular weight distribution of metatartaric acid using
size-exclusion chromatography (SEC) is outlined below.
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Objective: To determine the molecular weight distribution of a metatartaric acid sample.

Diagram: Experimental Workflow for SEC Analysis

Sample Preparation Size-Exclusion Chromatography Detectors Data Analysis
(Dissolve in Mobile Phase) (SEC) System (RI, MALS) (Molecular Weight Calculation)

Click to download full resolution via product page

Caption: General workflow for molecular weight analysis of metatartaric acid.

Conclusion

Metatartaric acid is a complex, polydisperse polymer with significant applications in the food
industry, particularly in winemaking. A thorough understanding of its chemical structure, the
polymerization process from L-tartaric acid, and the analytical methods for its characterization
is crucial for its effective and controlled application. The protocols and data presented in this
guide provide a comprehensive technical overview for researchers and professionals working
with this versatile food additive. Further research into the detailed kinetics of the thermal
polymerization and advanced structural elucidation of the various polymeric species would
provide deeper insights into the structure-function relationship of metatartaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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